Cas no 2172182-02-2 (3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid)

• Product Name: 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid
• CAS No: 2172182-02-2
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6073703
• PubChem ID: 165547088
• Update Time: 2025-11-01

3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid
• 3-{1-[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-ethylformamido}propanoic acid
• 2172182-02-2
• EN300-1517908

• Inchi： 1S/C27H25ClN2O5/c1-2-30(12-11-25(31)32)26(33)17-13-18(28)15-19(14-17)29-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,13-15,24H,2,11-12,16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： RDXMRHUYOJEWLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(N(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid

In-Depth Analysis of 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid (CAS No. 2172182-02-2)

3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid (CAS No. 2172182-02-2) is a specialized organic compound widely used in pharmaceutical research, peptide synthesis, and biochemical applications. This compound features a unique molecular structure, combining a fluorenylmethoxycarbonyl (Fmoc) protecting group with a chlorophenyl backbone, making it highly valuable in modern drug discovery and bioconjugation techniques.

The growing demand for Fmoc-protected amino acid derivatives like 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid is driven by advancements in peptide-based therapeutics and targeted drug delivery systems. Researchers frequently search for high-purity intermediates like this compound to develop novel treatments for diseases such as cancer, autoimmune disorders, and metabolic conditions. Its role in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as it ensures efficient coupling reactions while minimizing side products.

From a chemical perspective, CAS No. 2172182-02-2 exhibits excellent stability under standard laboratory conditions, making it suitable for long-term storage. The presence of the chloro-substituted phenyl ring enhances its reactivity in nucleophilic aromatic substitution (SNAr) reactions, a key feature in medicinal chemistry. Additionally, the propanoic acid moiety allows for further functionalization, enabling researchers to tailor the compound for specific applications.

In the context of green chemistry and sustainable synthesis, 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid aligns with the industry's shift toward eco-friendly reagents. Its compatibility with water-based purification techniques reduces reliance on hazardous solvents, addressing one of the most searched topics in modern organic synthesis: how to minimize environmental impact in chemical manufacturing.

The compound's applications extend beyond pharmaceuticals. It is increasingly used in biomaterials engineering and diagnostic probe development, where its fluorescence properties (derived from the Fmoc group) enable real-time monitoring of biochemical interactions. This dual functionality—both as a building block and a detection aid—makes it a sought-after reagent in academic and industrial labs alike.

Market trends indicate rising interest in custom peptide synthesis services, where CAS No. 2172182-02-2 plays a pivotal role. Companies specializing in high-throughput screening and combinatorial chemistry frequently inquire about this compound's availability and scalability, reflecting its importance in accelerating drug discovery pipelines. Its compatibility with automated synthesizers further enhances its appeal for industrial-scale production.

Quality control is paramount when working with 3-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-ethylformamido}propanoic acid. Reputable suppliers provide detailed analytical data, including HPLC purity certificates and mass spectrometry verification, to ensure batch-to-batch consistency—a critical factor for researchers troubleshooting common synthesis challenges like low coupling yields or epimerization.

Future research directions for this compound may explore its potential in click chemistry applications or as a linker in antibody-drug conjugates (ADCs), two rapidly evolving fields that dominate recent scientific literature. Its structural versatility positions it as a promising candidate for next-generation biopharmaceuticals, answering the frequently asked question: what are the next breakthroughs in peptide therapeutics?